2-chloro-N-isopropylnicotinamide
Overview
Description
Synthesis Analysis
The synthesis of 2-chloro-N-isopropylnicotinamide and its derivatives involves methodologies based on alkylation . A set of choline-related derivatives of 2-chloro-N,N,N-trialkylethanaminium salts N-substituted with some simple alkyl groups has been prepared and characterized by standard methods .Molecular Structure Analysis
The molecular structure of 2-chloro-N-isopropylnicotinamide is characterized by the presence of a chlorinated derivative of nicotinamide. The molecular formula is C9H11ClN2O .Scientific Research Applications
Antibacterial and Antibiofilm Properties
2-chloro-N-isopropylnicotinamide: has been studied for its potential antibacterial and antibiofilm properties. Research indicates that derivatives of nicotinamide, including this compound, have shown effectiveness against a range of Gram-positive and Gram-negative bacteria . These properties are particularly valuable in the development of new treatments for bacterial infections that are resistant to conventional antibiotics.
Computational Chemistry Analyses
The compound has been characterized using computational chemistry techniques, such as B3LYP/6–31+G(d,p) level calculations . These analyses help in understanding the electronic properties and molecular interactions of the compound, which is crucial for designing drugs with targeted actions.
Pharmaceutical Drug Development
Chlorinated compounds like 2-chloro-N-isopropylnicotinamide are promising candidates for drug development due to their diverse biological activities . They are used in synthesizing heterocyclic compounds that serve as biological agents and drugs, addressing numerous diseases.
Molecular Docking Studies
Molecular docking studies of 2-chloro-N-isopropylnicotinamide derivatives have been conducted to investigate their potential as inhibitors against specific bacterial strains . This application is significant in the pharmaceutical industry for the discovery of new antibacterial drugs.
Synthesis of Chlorinated Heterocyclic Compounds
The synthesis of chlorinated heterocyclic compounds, which are key ingredients in many pharmaceuticals, is another application of 2-chloro-N-isopropylnicotinamide . These compounds have been used to treat a variety of diseases, from bacterial infections to nervous system disorders.
Life Science Research
This compound is also used in life science research, where its properties can be applied to study biological processes and disease mechanisms .
Controlled Environment and Cleanroom Solutions
In controlled environment and cleanroom settings, 2-chloro-N-isopropylnicotinamide can be utilized for various protocols, ensuring safety and efficacy in research and production environments .
Safety and Hazards
properties
IUPAC Name |
2-chloro-N-propan-2-ylpyridine-3-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClN2O/c1-6(2)12-9(13)7-4-3-5-11-8(7)10/h3-6H,1-2H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOZRJJMDZPIFHZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=C(N=CC=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60358554 | |
Record name | 2-chloro-N-isopropylnicotinamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60358554 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-isopropylnicotinamide | |
CAS RN |
56904-63-3 | |
Record name | 2-chloro-N-isopropylnicotinamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60358554 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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